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Compound of Interest

Compound Name: 6-Methylpicolinic acid

Cat. No.: B184593 Get Quote

An In-Depth Technical Guide to 6-Methylpicolinic
Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Methylpicolinic acid, a

heterocyclic compound of interest in various fields of chemical and pharmaceutical research.

This document outlines its fundamental chemical properties, a detailed synthesis protocol, and

key quantitative data.

Chemical Structure and Nomenclature
6-Methylpicolinic acid is a derivative of pyridine, featuring both a methyl and a carboxylic acid

functional group.

IUPAC Name: 6-methylpyridine-2-carboxylic acid[1][2]

Common Name: 6-Methylpicolinic acid[3]

CAS Number: 934-60-1[1][2][3][4][5][6]

Chemical Formula: C₇H₇NO₂[1][3]

SMILES: C1(C(O)=O)=NC(C)=CC=C1[3][6]
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The structure consists of a pyridine ring where the nitrogen atom is at position 1. A carboxylic

acid group is attached at the 2-position, and a methyl group is substituted at the 6-position.

Physicochemical Properties
A summary of the key quantitative data for 6-Methylpicolinic acid is presented in the table

below for easy reference and comparison.

Property Value Source

Molecular Weight 137.14 g/mol [1][3][4]

Melting Point 130 °C [3][4]

Boiling Point 100 °C at 4.5 mmHg [3][4]

pKa 5.83 (at 25 °C) [5]

Appearance
White to almost white powder

to crystal
[3]

Solubility Soluble in water [3]

Experimental Protocol: Synthesis of 6-
Methylpicolinic Acid
The synthesis of 6-Methylpicolinic acid can be achieved through the oxidation of 2,6-

dimethylpyridine. A representative experimental protocol is detailed below.

Objective: To synthesize 6-Methylpicolinic acid via the potassium permanganate oxidation of

2,6-dimethylpyridine.

Materials:

2,6-dimethylpyridine

Potassium permanganate (KMnO₄)

Deionized water
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Ethyl acetate

Ethanol

Hydrochloric acid (for pH adjustment)

Procedure:

Reaction Setup: In a suitable reaction vessel, dissolve 2,6-dimethylpyridine in deionized

water. Begin stirring the solution and heat to approximately 60°C.

Oxidation: Slowly add potassium permanganate to the heated solution in portions. The

temperature of the reaction mixture should be carefully maintained around 60°C throughout

the addition. The disappearance of the purple color of the permanganate indicates the

progression of the reaction.

Reaction Monitoring and Work-up: After the complete addition of potassium permanganate,

continue heating and stirring the mixture for several hours until the reaction is complete.

Filtration: Once the reaction is finished, cool the mixture and filter it to remove the

manganese dioxide precipitate.

Acidification and Extraction: Adjust the pH of the filtrate to 5 using hydrochloric acid. Extract

the aqueous solution with ethyl acetate.

Isolation and Purification: Collect the organic phase and concentrate it under reduced

pressure. The crude product can then be recrystallized from ethanol to yield pure 6-
Methylpicolinic acid.

Logical Workflow of Synthesis
The following diagram illustrates the key steps in the synthesis of 6-Methylpicolinic acid as

described in the experimental protocol.

Start: 2,6-dimethylpyridine
in Water Heat to 60°C Add KMnO4

(Oxidation) Filter MnO2 Acidify to pH 5 Extract with
Ethyl Acetate

Concentrate and
Recrystallize

End: Pure
6-Methylpicolinic Acid
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Click to download full resolution via product page

Caption: Synthesis workflow for 6-Methylpicolinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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